Cas no 1248821-86-4 (1-Benzyl-1H-pyrazole-4-sulfonamide)

1-Benzyl-1H-pyrazole-4-sulfonamide is a sulfonamide derivative featuring a benzyl-substituted pyrazole core. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate or pharmacophore. The sulfonamide group enhances its reactivity, making it suitable for further functionalization, while the benzyl moiety contributes to lipophilicity, which can influence binding affinity in biological systems. Its well-defined structure allows for precise modifications, facilitating applications in drug discovery and organic synthesis. The compound’s stability under standard conditions and compatibility with common reaction protocols further underscore its utility in research and development settings.
1-Benzyl-1H-pyrazole-4-sulfonamide structure
1248821-86-4 structure
Product Name:1-Benzyl-1H-pyrazole-4-sulfonamide
CAS No:1248821-86-4
MF:C10H11N3O2S
MW:237.278240442276
MDL:MFCD14658005
CID:5055464
PubChem ID:61394796
Update Time:2025-06-26

1-Benzyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-1H-pyrazole-4-sulfonamide
    • 1-benzylpyrazole-4-sulfonamide
    • NE39867
    • Z940607646
    • 1-Benzyl-1H-pyrazole-4-sulfonamide
    • MDL: MFCD14658005
    • Inchi: 1S/C10H11N3O2S/c11-16(14,15)10-6-12-13(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H2,11,14,15)
    • InChI Key: ACINTRGTMXXGFZ-UHFFFAOYSA-N
    • SMILES: S(C1C=NN(C=1)CC1C=CC=CC=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 319
  • XLogP3: 0.4
  • Topological Polar Surface Area: 86.4

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 477.3±47.0 °C at 760 mmHg
  • Flash Point: 242.5±29.3 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Benzyl-1H-pyrazole-4-sulfonamide Security Information

1-Benzyl-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B411625-10mg
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4
10mg
$ 70.00 2022-06-07
TRC
B411625-50mg
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4
50mg
$ 210.00 2022-06-07
TRC
B411625-100mg
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4
100mg
$ 340.00 2022-06-07
Enamine
EN300-98995-0.05g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
0.05g
$202.0 2024-05-21
Enamine
EN300-98995-0.1g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
0.1g
$301.0 2024-05-21
Enamine
EN300-98995-0.25g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
0.25g
$431.0 2024-05-21
Enamine
EN300-98995-0.5g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
0.5g
$679.0 2024-05-21
Enamine
EN300-98995-1.0g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
1.0g
$871.0 2024-05-21
Enamine
EN300-98995-2.5g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
2.5g
$1707.0 2024-05-21
Enamine
EN300-98995-5.0g
1-benzyl-1H-pyrazole-4-sulfonamide
1248821-86-4 95%
5.0g
$2525.0 2024-05-21

Additional information on 1-Benzyl-1H-pyrazole-4-sulfonamide

Introduction to 1-Benzyl-1H-pyrazole-4-sulfonamide (CAS No. 1248821-86-4)

1-Benzyl-1H-pyrazole-4-sulfonamide, with the CAS number 1248821-86-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in the development of drugs due to their diverse biological activities and potential therapeutic applications.

The chemical structure of 1-Benzyl-1H-pyrazole-4-sulfonamide consists of a pyrazole ring substituted with a benzyl group and a sulfonamide functional group. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its binding properties in biological systems. The benzyl group adds hydrophobicity, enhancing the compound's ability to penetrate cell membranes, while the sulfonamide moiety confers specific biological activities such as antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the potential of 1-Benzyl-1H-pyrazole-4-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Benzyl-1H-pyrazole-4-sulfonamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, making it a valuable lead compound for the development of novel antibiotics. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, which is essential for bacterial survival.

The pharmacokinetic profile of 1-Benzyl-1H-pyrazole-4-sulfonamide has been extensively studied to optimize its use in drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical evaluation.

Toxicity studies have also been conducted to assess the safety profile of 1-Benzyl-1H-pyrazole-4-sulfonamide. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This suggests that it has a favorable safety margin, which is crucial for its potential use in human clinical trials.

In conclusion, 1-Benzyl-1H-pyrazole-4-sulfonamide (CAS No. 1248821-86-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antimicrobial properties, combined with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent